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Introduction
Fentrazamide is a selective tetrazolinone herbicide utilized for pre-emergence or early post-

emergence control of a variety of weeds in rice cultivation.[1] Its mode of action involves the

inhibition of very long-chain fatty acid (VLCFA) synthesis, which is crucial for cell division in

susceptible weeds.[1] This document provides detailed application notes and experimental

protocols for the effective use and evaluation of fentrazamide in both transplanted and direct-

seeded rice systems.

Application Notes
Fentrazamide is effective against a range of common weeds in rice paddies, including

barnyard grass, annual sedges, and several broadleaved species.[1] It is available in

formulations such as suspension concentrates (SC) or water-dispersible granules (WG) for soil

application.[1]

Recommended Application Rates and Timings
Successful weed management with fentrazamide is highly dependent on the application rate

and timing, as well as the rice cultivation method.

Transplanted Rice: In transplanted rice, fentrazamide has been shown to be effective at

rates of 105–120 g a.i./ha.[2]
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Direct-Seeded and Transplanted Rice: For both cultivation systems, application rates of 100-

150 g a.i./ha have demonstrated a control efficacy of over 89.6% with a persistence of

approximately 40 days. Application should be timed to the 1.5-2.5 leaf stage of the primary

target weed, barnyard grass (Echinochloa crus-galli), with greater efficacy observed at the

earlier 1.5 leaf stage.

Weed Control Spectrum
Fentrazamide has demonstrated efficacy against a variety of problematic weeds in rice fields.

Target Weed Species Scientific Name Efficacy

Barnyard Grass Echinochloa crus-galli High

Sprangletop Leptochloa chinensis High

Smallflower Umbrella Sedge Cyperus difformis High

Common False Pimpernel Lindernia procumbens High

Pickerel Weed Monochoria vaginalis High

Crop Safety and Phytotoxicity
While fentrazamide is selective for rice, phytotoxicity can occur under certain conditions.

Dosage: A study found that while rates of 105-120 g/ha were safe, a higher dose of 150 g/ha

resulted in toxicity to the rice crop. Conversely, another trial indicated safety at rates up to

200-250 g a.i./ha. This suggests that crop safety is influenced by multiple factors.

Rice Variety: The genetic makeup of the rice variety can influence its tolerance to

fentrazamide. For instance, fine rice varieties such as 'Taroari Basmati' and 'Sugandha'

have shown greater sensitivity and toxicity compared to coarse rice varieties like 'IR-64'.

Cultivation Method: In direct-seeded rice, fentrazamide has demonstrated low phytotoxicity

when applied at the 1.5 leaf stage of the crop. When used in combination with

imazosulfuron, it is recommended to apply at least 10 days before sowing or 15 days after

sowing to ensure crop safety. For transplanted rice, a transplanting depth of at least 3 cm is
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advised when using fentrazamide in combination with other herbicides to minimize the risk

of phytotoxicity.

Soil Persistence and Residue Profile
The environmental fate of fentrazamide is a key consideration for its use in sustainable

agriculture.

Parameter Value Soil/Water Conditions

Half-life (DT₅₀) in Soil 20 days Alluvial Soil

Half-life (DT₅₀) in Soil 30 days Volcanic Soil

Half-life (DT₅₀) in Soil 9.06 days Flooded (anaerobic)

Half-life (DT₅₀) in Water 3.66 days Flooded (anaerobic)

Studies have shown that at harvest, fentrazamide residues were not detectable in rice grain

and straw. Even at a high application rate of 240 g/ha, while soil residues were found to be

between 0.03 to 0.04 mg/kg, residues in the rice husk and straw were below the detection limit.

Experimental Protocols
The following protocols are generalized methodologies for conducting field trials to evaluate the

efficacy and phytotoxicity of fentrazamide in rice.

Objective 1: To determine the dose-dependent efficacy
of fentrazamide on key weed species in transplanted
rice.

Experimental Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 5m x 4m.

Treatments:

T1: Fentrazamide @ 100 g a.i./ha
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T2: Fentrazamide @ 125 g a.i./ha

T3: Fentrazamide @ 150 g a.i./ha

T4: Standard herbicide check (e.g., Butachlor @ 1500 g a.i./ha)

T5: Weed-free control (manual weeding)

T6: Weedy check (no weed control)

Rice Variety: A locally adapted and commonly grown variety (specify if it is a fine or coarse

grain type).

Transplanting: Transplant 21-day-old seedlings at a spacing of 20cm x 15cm.

Herbicide Application: Apply fentrazamide treatments at 3-5 days after transplanting (DAT)

using a knapsack sprayer with a flood jet nozzle, calibrated to deliver a spray volume of 500

L/ha. Ensure a thin film of water is present in the plots at the time of application.

Data Collection:

Weed Density and Dry Weight: At 30 and 60 DAT, place a 0.25m² quadrant randomly at

two locations in each plot. Identify, count, and record the number of each weed species.

Collect the above-ground weed biomass, dry it in an oven at 70°C for 72 hours, and record

the dry weight.

Weed Control Efficiency (WCE %): Calculate using the formula: WCE (%) = [(WDC -

WDT) / WDC] * 100, where WDC is the weed dry weight in the control plot and WDT is the

weed dry weight in the treated plot.

Phytotoxicity Assessment: Visually assess crop injury at 7, 14, and 28 DAT using a 0-10

scale (0 = no injury, 10 = complete kill).

Yield and Yield Components: At harvest, record the number of panicles per square meter,

number of grains per panicle, 1000-grain weight, and grain yield from a net plot area.
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Objective 2: To assess the phytotoxicity of fentrazamide
on different rice varieties.

Experimental Design: Split-plot design with rice varieties as main plots and herbicide

treatments as sub-plots, with three replications.

Main Plots (Varieties):

V1: A fine-grain variety (e.g., Basmati type)

V2: A coarse-grain variety (e.g., IR-64)

Sub-Plots (Treatments):

S1: Fentrazamide @ 120 g a.i./ha

S2: Fentrazamide @ 150 g a.i./ha

S3: Fentrazamide @ 180 g a.i./ha (to establish a toxicity threshold)

S4: Untreated control

Methodology: Follow the same procedures for transplanting, herbicide application, and data

collection as in Objective 1, with a primary focus on the phytotoxicity assessment.
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Phase 1: Experimental Setup

Phase 2: Transplanting & Application
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Caption: Workflow for Fentrazamide Efficacy Trials in Rice.
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Caption: Mode of Action of Fentrazamide in Weeds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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